Cas no 415711-83-0 (2-(4-Chloro-2-methylphenyl)aminoacetohydrazide)

• Product Name: 2-(4-Chloro-2-methylphenyl)aminoacetohydrazide
• CAS No: 415711-83-0
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• MDL: MFCD00776572
• CID: 927111
• PubChem ID: 779178
• Update Time: 2025-10-29

2-(4-Chloro-2-methylphenyl)aminoacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-methylanilino)acetohydrazide
• 2-[(4-chloro-2-methylphenyl)amino]acetohydrazide
• 2-[(4-chloro-2-methylphenyl)amino]acetohydrazide(non-preferred name)
• AC1LFJTN
• AC1Q3LPT
• Ambcb5347228
• CBMicro_018398
• CTK4I4989
• Oprea1_100495
• Oprea1_811143
• BIM-0018539.P001
• CHEMBRDG-BB 5347228
• 415711-83-0
• DTXSID40354695
• AKOS006339860
• LS-05146
• AB00081888-01
• CCG-6881
• MFCD00776572
• SR-01000206069
• SR-01000206069-1
• Cambridge id 5347228
• 2-(4-Chloro-2-methylphenyl)aminoacetohydrazide

• MDL： MFCD00776572
• Inchi： 1S/C9H12ClN3O/c1-6-4-7(10)2-3-8(6)12-5-9(14)13-11/h2-4,12H,5,11H2,1H3,(H,13,14)
• InChI Key： FXVPJYIAMLEGDC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)NCC(NN)=O

Computed Properties

• Exact Mass: 213.06700
• Monoisotopic Mass: 213.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15000
• LogP: 2.21440

2-(4-Chloro-2-methylphenyl)aminoacetohydrazide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-Chloro-2-methylphenyl)aminoacetohydrazide

Comprehensive Guide to 2-(4-Chloro-2-methylphenyl)aminoacetohydrazide (CAS No. 415711-83-0): Properties, Applications, and Market Insights

2-(4-Chloro-2-methylphenyl)aminoacetohydrazide (CAS No. 415711-83-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This hydrazide derivative, characterized by its chloro-methylphenyl moiety, serves as a key intermediate in synthesizing bioactive molecules. Its molecular structure (C₉H₁₂ClN₃O) combines a chlorinated aromatic ring with a hydrazide functional group, enabling versatile reactivity in nucleophilic substitution and condensation reactions.

Recent studies highlight the compound's role in developing antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutics against drug-resistant pathogens. Researchers particularly value its electron-withdrawing chloro group, which enhances binding affinity to biological targets. The methyl substitution further modulates lipophilicity, a critical factor in drug bioavailability—a hot topic in medicinal chemistry optimization discussions.

In agrochemical applications, 2-(4-Chloro-2-methylphenyl)aminoacetohydrazide demonstrates potential as a precursor for crop protection agents. Its structural features contribute to the synthesis of compounds with fungistatic activity, addressing global concerns about food security and sustainable agriculture. The hydrazide moiety specifically interacts with fungal cytochrome P450 enzymes, a mechanism frequently explored in modern pesticide design.

The compound's physicochemical properties include a melting point range of 165-168°C and moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol. These characteristics make it suitable for solution-phase synthesis—a preferred method in industrial-scale production. Stability studies indicate that the chloro-methylphenyl derivative remains intact under ambient conditions, though storage in amber vials is recommended to prevent potential photo-degradation.

Market analysis reveals increasing procurement of 415711-83-0 by contract research organizations (CROs) specializing in small molecule drug discovery. The compound's scaffold versatility supports fragment-based drug design strategies, currently trending in AI-assisted molecular modeling platforms. Suppliers typically offer it in 95-98% purity grades, with HPLC and NMR certification to meet Good Laboratory Practice (GLP) standards.

Environmental and safety assessments classify 2-(4-Chloro-2-methylphenyl)aminoacetohydrazide as requiring standard laboratory precautions. While not classified as hazardous under GHS criteria, proper personal protective equipment (PPE) including nitrile gloves and safety goggles is advised during handling. Disposal should follow institutional protocols for nitrogen-containing waste, particularly considering its potential to form azo compounds under specific conditions.

Emerging applications include its use in metal-chelating agents for wastewater treatment, leveraging the hydrazide's coordination chemistry. This aligns with circular economy initiatives in the chemical industry. Patent landscapes show growing intellectual property activity around 415711-83-0 derivatives, particularly in kinase inhibitor development—a response to oncology research demands.

Synthetic methodologies continue to evolve, with recent literature describing improved yields via microwave-assisted synthesis techniques. The compound's crystalline form has been characterized by X-ray diffraction, providing precise structural data for computational chemistry applications. These advancements support its integration into high-throughput screening libraries, a key resource for modern drug discovery pipelines.

For researchers sourcing CAS 415711-83-0, quality verification should include HPLC purity analysis and mass spectrometry confirmation. Leading suppliers provide batch-specific certificates of analysis detailing residual solvent levels and heavy metal content—critical parameters for pharmaceutical-grade intermediates. Current market pricing reflects its status as a low-volume specialty chemical, with costs varying by purity and scale.

The future outlook for 2-(4-Chloro-2-methylphenyl)aminoacetohydrazide remains positive, driven by its utility in structure-activity relationship (SAR) studies. As combinatorial chemistry approaches gain traction, demand for such multifunctional building blocks will likely increase. Ongoing research into its metabolic pathways and toxicological profile will further clarify its potential across therapeutic and industrial applications.